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Compound of Interest

Compound Name: 5-Amino-2,4-difluorophenol

Cat. No.: B169713

Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical data for 5-Amino-2,4-difluorophenol (CAS No:
113512-71-3), a fluorinated aromatic compound relevant to organic synthesis and
pharmaceutical research.

Core Molecular Data

The fundamental molecular properties of 5-Amino-2,4-difluorophenol have been determined
and are summarized below. This data is essential for stoichiometric calculations, analytical
method development, and structural elucidation.

Property Value

Molecular Formula CeHsF2NOJ1]
Molecular Weight 145.11 g/mol [1][2]
CAS Number 113512-71-3[1][2]

Experimental Protocols

The data presented in this guide is based on standardized computational and analytical
methods commonly accepted in the chemical industry.
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e Molecular Formula Determination: The formula is derived from the known covalent structure
of the molecule, which consists of a phenol ring substituted with one amino and two fluorine
groups.

* Molecular Weight Calculation: The molecular weight is computationally derived from the
molecular formula (CeHsF2NO) using the standard atomic weights of its constituent
elements: Carbon (12.011 u), Hydrogen (1.008 u), Fluorine (18.998 u), Nitrogen (14.007 u),
and Oxygen (15.999 u). The reported value of 145.11 g/mol is consistent across multiple
chemical data providers[1][2].

Logical Data Relationship

The relationship between the compound's identity, its elemental composition (formula), and its
molar mass (molecular weight) is a foundational concept in chemistry. The following diagram
illustrates this logical hierarchy.
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Fig. 1: Relationship between Compound, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2372213.htm
https://www.fluoromart.com/products/113512-71-3
https://www.benchchem.com/product/b169713?utm_src=pdf-body-img
https://www.benchchem.com/product/b169713?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 5-AMINO-2,4-DIFLUOROPHENOL | 113512-71-3 [chemicalbook.com]
e 2.113512-71-3 | 5-AMINO-2,4-DIFLUOROPHENOL [fluoromart.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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